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Compound Name: Bromochlorodifluoromethane

Cat. No.: B1201744 Get Quote

Essential Safety and Handling Guide for
Bromochlorodifluoromethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Bromochlorodifluoromethane (CBrClF₂), also known as Halon 1211. Adherence to these

procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Immediate Precautions
Bromochlorodifluoromethane is a colorless, nonflammable gas that is mildly toxic by

inhalation.[1] It functions as a simple asphyxiant by displacing oxygen, which can lead to rapid

suffocation, particularly in confined spaces.[2][3] Direct contact with the liquefied gas can cause

frostbite.[2][4] Upon heating, containers may rupture violently, and the substance can

decompose to release toxic and irritating gases such as hydrogen fluoride, hydrogen bromide,

hydrogen chloride, and phosgene.[2][5]

Immediate Actions:

In Case of a Leak or Spill: Evacuate the area immediately.[1] Ventilate the space thoroughly.

[2] For large spills, consider an initial downwind evacuation of at least 500 meters (1/3 mile).
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[6] Leaking cylinders should be moved to a safe, open area.[4] Do not re-enter a confined

space without a self-contained breathing apparatus (SCBA).[2]

In Case of Fire: While not flammable, containers can explode when heated.[1] Use an

extinguishing agent suitable for the surrounding fire.[3] Cool containers with a water spray

from a safe distance.[1] Firefighters must wear full protective clothing and SCBA.[2]

First Aid:

Inhalation: Move the individual to fresh air and keep them comfortable.[2] If breathing is

difficult or has stopped, provide artificial respiration or oxygen.[3] Seek immediate medical

attention.[5]

Skin Contact (Frostbite): Rinse the affected area with plenty of lukewarm water.[5] Do not

remove clothing.[5] Seek immediate medical attention.

Eye Contact (Frostbite): Immediately flush the eyes with plenty of warm water for at least

15 minutes, holding the eyelids open.[2] Seek immediate medical attention.[5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the required equipment.
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Protection Type Required PPE
Specifications and

Conditions for Use

Eye Protection
Chemical goggles or safety

glasses with side shields

Must be worn at all times when

handling the chemical to

prevent contact with gas or

liquid.[2][4] A face shield is

recommended when there is a

risk of liquid splash.[5]

Hand Protection Cold-insulating gloves

Required when handling

containers of the liquefied gas

to prevent frostbite.[1][5]

Neoprene or polyvinyl chloride

(PVC) gloves are also

recommended to minimize skin

contact.[1][4]

Body Protection
Normal work wear; protective

clothing as needed

Standard laboratory coats are

generally sufficient for handling

small quantities in a well-

ventilated area.[2] For larger

quantities or in situations with

a higher risk of release,

chemical protective clothing

specifically recommended by

the manufacturer should be

worn.[1]

Respiratory Protection
Not normally required with

adequate ventilation

In case of inadequate

ventilation, in oxygen-deficient

atmospheres, or during a large

release, a NIOSH-approved

self-contained breathing

apparatus (SCBA) is required.

[2][4] Air-purifying respirators

will not provide protection in

oxygen-deficient

environments.[2]
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Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Ventilation: Always use Bromochlorodifluoromethane in a well-ventilated area.[2] Local

exhaust ventilation should be used for large volumes.[2]

Cylinder Handling: Cylinders should be stored upright and firmly secured to prevent them

from falling or being knocked over.[3] Do not drag, roll, or drop cylinders.[3] Use a suitable

hand truck for moving cylinders.[3]

Storage Conditions: Store in a cool, dry, well-ventilated area, out of direct sunlight.[2] The

storage temperature should not exceed 52°C (125°F).[3] Keep containers tightly closed.[2]

Incompatible Materials: Avoid contact with alkali or alkaline earth metals, and powdered

metals such as aluminum and zinc.[2]

Disposal Plan
Due to its ozone-depleting potential, the release of Bromochlorodifluoromethane into the

atmosphere should be avoided.[7][8]

Waste Disposal: Dispose of contents and containers in accordance with all applicable local,

regional, and national regulations.[2][3] Do not dispose of untreated waste in the sewer

system.[3]

Recycling and Recovery: Contact the manufacturer or a licensed waste disposal company

for information on recovery and recycling options.[2][7] Waste material should be recovered

and returned to the vendor or a licensed disposal company whenever possible.[1]

Quantitative Data Summary
The following tables provide key quantitative data for Bromochlorodifluoromethane.

Physical and Chemical Properties
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Property Value

Molecular Formula CBrClF₂

Molecular Weight 165.36 g/mol [7]

Boiling Point -3.7 °C to -4 °C[1][8]

Melting Point -159.5 °C[1]

Vapor Density 5.7 (Air = 1)[1]

Water Solubility Insoluble[7]

Appearance Colorless gas[1]

Odor Almost odorless[1]

Toxicity Data

Test Species Value

Inhalation LC50 Rat 200,000 ppm / 15 minutes[1]

Inhalation LC50 Rat 62,600 ppm / 1 hour[3]

Cardiac Sensitization (NOAEL) Canine 5,000 ppm (5 min)[2]

Cardiac Sensitization (LOAEL) Canine 10,000 ppm (5 min)[2]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling Bromochlorodifluoromethane.
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PPE Selection for Bromochlorodifluoromethane Handling

Start: Assess Task

Is ventilation adequate?

Small-scale lab use?

Yes

Required PPE:
- SCBA

- Chemical Protective Clothing

No

Potential for liquid contact?

Yes

Large release or emergency?

No

Required PPE:
- Chemical Goggles
- Standard Lab Coat

No

Add:
- Cold-insulating/Neoprene Gloves

Yes

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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